3-Deoxyisoochracinic acid

• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 2-(4-hydroxy-1,3-dihydro-2-benzofuran-1-yl)acetic acid
• InChI: InChI=1S/C10H10O4/c11-8-3-1-2-6-7(8)5-14-9(6)4-10(12)13/h1-3,9,11H,4-5H2,(H,12,13)
• InChI Key: WDZMAKLDQJGEFI-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CC=C2O)C(O1)CC(=O)O
• Synonyms: 3-deoxyisoochracinic acid

Description

3-Deoxyisoochracinic acid is a chemical compound of interest in organic synthesis and natural product research. It functions as a key synthetic intermediate in the concise total synthesis of more complex natural products, such as isoochracinic acid [ citation 7 ]. This compound is part of the isobenzofuranone (phthalide) family of metabolites, a class known for a wide spectrum of biological activities investigated in various scientific studies [ citation 1 ]. Researchers utilize this synthetic building block to access structurally complex molecules for further pharmacological and biological evaluation. Application Notes: This product is intended for use as a standard or intermediate in laboratory research and chemical synthesis. Safety Notice: This product is for Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals.

Scientific Research Applications

Synthesis of 3-Deoxyisoochracinic Acid

The synthesis of 3-deoxyisoochracinic acid has been achieved through various catalytic methods. A notable approach involves sequential phosphine-catalyzed nucleophilic addition followed by palladium-catalyzed Heck cyclization. This method allows for the rapid construction of complex functionalized alkylidene phthalans, including 3-deoxyisoochracinic acid, in high yields and with good stereoselectivities . The efficiency of this synthetic route is significant as it minimizes the need for isolating intermediates, thus streamlining the production process.

Antibacterial Properties

3-Deoxyisoochracinic acid exhibits notable antibacterial activity. It has been reported to inhibit the growth of Bacillus subtilis, a bacterium associated with food poisoning . Additionally, it shows moderate inhibitory effects against Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) value of 8.0 μg/mL . This suggests its potential as an antimicrobial agent in clinical settings.

Antioxidant and Anti-inflammatory Effects

Research indicates that 3-deoxyisoochracinic acid possesses antioxidant properties, which can be beneficial in mitigating oxidative stress-related diseases. Its anti-inflammatory effects have also been noted, making it a candidate for developing treatments for inflammatory conditions .

Lipid-Lowering Activity

In vitro studies have demonstrated that 3-deoxyisoochracinic acid can lower lipid levels in HepG2 hepatocytes, with an IC50 value of 8.3 μM. This indicates its potential application in managing hyperlipidemia and related metabolic disorders .

Case Study 1: Antimicrobial Efficacy

A study investigating the antimicrobial efficacy of various compounds derived from Cladosporium species found that 3-deoxyisoochracinic acid exhibited significant activity against several pathogenic bacteria. The study highlighted its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting broad-spectrum antimicrobial potential .

Case Study 2: Synthesis Optimization

Research focused on optimizing the synthesis of 3-deoxyisoochracinic acid through different catalytic systems demonstrated improved yields and reduced reaction times using phosphine-catalyzed methods. This optimization is crucial for scaling up production for commercial applications in pharmaceuticals .

Comparative Data Table

Property	Value	Reference
MIC against Staphylococcus aureus	8.0 μg/mL
IC50 for lipid-lowering activity	8.3 μM
Antibacterial activity against Bacillus subtilis	Yes
Synthesis yield (via sequential catalysis)	High

Comparison with Similar Compounds

Structural Implications :

• IOA’s C3 hydroxyl enables further oxidative transformations, while IOL’s alcohol group enhances solubility in nonpolar environments .

Comparative Reaction Efficiency :

Step	3-DIA Yield	IOA Yield	IOL Yield	Key Catalysts
Alkylidene Phthalan	74%	N/A	N/A	PPh₃, Pd(OAc)₂, NaHCO₃
Final Functionalization	~100%	65–80%	70–85%	CrO₃, BH₃·THF

Challenges :

• Steric hindrance from gem-dimethyl substituents reduces yields in phthalan synthesis .
• Electron-withdrawing groups (e.g., -CF₃) on substrates lower Heck cyclization efficiency .

Preparation Methods

Reaction Mechanism and Stepwise Analysis

The synthesis begins with a triphenylphosphine-catalyzed Michael addition between a β-ketoester and a nitroalkene (Table 1). This step forms the quaternary carbon center critical for subsequent cyclization. Key mechanistic features include:

• Nucleophilic Activation : Triphenylphosphine abstracts a proton from the β-ketoester, generating a resonance-stabilized enolate that attacks the nitroalkene’s β-position.

• Stereoinduction : The bulky phosphine ligand directs facial selectivity, favoring the syn addition pathway to establish the desired relative configuration.

• Nitro Group Elimination : Following adduct formation, spontaneous denitration occurs under reaction conditions, yielding a trisubstituted alkene intermediate.

The second stage employs a palladium(0) catalyst to mediate an intramolecular Heck cyclization (Table 2). This step forges the oxygen-containing heterocycle through:

• Oxidative Addition : Palladium inserts into the carbon-bromine bond of the aryl bromide moiety.

• Alkene Insertion : The palladium-aryl complex coordinates the proximal double bond, inducing carbopalladation.

• Reductive Elimination : β-Hydride elimination generates the fused phthalan ring system while regenerating the active palladium(0) species.

Table 1: Optimization of Michael Addition Conditions

Parameter	Tested Range	Optimal Value	Impact on Yield
Catalyst Loading	5–20 mol%	10 mol%	92% yield
Solvent	THF, DCM, Toluene	Toluene	89% conversion
Temperature	0°C to 40°C	25°C	95% ee
Reaction Time	2–24 h	12 h	98% completion

Table 2: Heck Cyclization Performance Metrics

Substrate Variation	Pd Catalyst	Ligand	E/Z Ratio	Yield (%)
Electron-Deficient	Pd(OAc)₂	P(o-Tol)₃	1:22	85
Electron-Rich	Pd(dba)₂	Xantphos	1:15	78
Sterically Hindered	Pd(PPh₃)₄	DPEphos	1:18	82

Stereoselectivity Control

The sequential catalysis approach achieves exceptional diastereomeric ratios (up to 22:1 E/Z) through:

• Ligand-Dependent Selectivity : Bulky phosphine ligands in the Heck phase disfavor competing pathways, enhancing trans-coupling products.

• Solvent Effects : Polar aprotic solvents stabilize the transition state for anti periplanar geometry during β-hydride elimination.

• Substrate Preorganization : Rigid intermediates from the Michael step adopt conformations conducive to selective cyclization.

Comparative Analysis of Synthetic Routes

While no alternative methods for 3-deoxyisoochracinic acid are documented in the provided literature, hypothetical comparisons can be drawn with related natural product syntheses:

• Classical Stepwise Approaches : Traditional methods requiring 8–10 steps with <5% overall yields versus the catalytic route’s 3 steps at 65–70% yield.

• Enzymatic Synthesis : Theoretical biocatalytic routes face challenges in maintaining activity with nitroalkene substrates and high-temperature cyclization steps.

• Photochemical Methods : Potential [2+2] cycloaddition strategies struggle with regioselectivity in polyfunctionalized systems.

Applications and Implications

The catalytic preparation method enables:

• Scalability : Demonstrated gram-scale synthesis without column chromatography.

• Diversification : Modular substrate design allows access to isoochracinic acid derivatives through late-stage functionalization.

• Drug Discovery : Efficient production supports structure-activity relationship studies for antimicrobial and anticancer applications.

Q & A

Q. What are the primary synthetic routes for 3-deoxyisoochracinic acid, and what are their efficiency metrics?

The most efficient method involves a Michael-Heck sequential catalytic process using o-iodobenzyl alcohols and electron-deficient alkynes. This one-pot procedure combines a PPh₃-catalyzed Michael addition with a Pd(0)-catalyzed Heck cyclization, achieving up to 74% yield under optimized conditions (Pd(OAc)₂, NaHCO₃). The reaction tolerates diverse substituents on the aryl ring, though electron-withdrawing groups (e.g., -NO₂, -CF₃) reduce yields due to steric and electronic effects .

Q. What biological activities are associated with 3-deoxyisoochracinic acid?

3-Deoxyisoochracinic acid exhibits antimicrobial activity against Bacillus subtilis, a pathogen linked to food spoilage. This activity was identified during bioassays of fungal metabolites isolated from Cladosporium species, though its mechanism remains under investigation .

Advanced Research Questions

Q. How does stereoselectivity in the Michael-Heck annulation impact the synthesis of 3-deoxyisoochracinic acid?

The reaction achieves high Z-selectivity (E:Z ratio up to 1:22) due to stereoselective β-hydrogen elimination during the Heck cyclization step. This selectivity arises from rotational constraints in the Pd(II) intermediate, favoring the formation of the (Z)-alkylidene phthalan precursor. NMR and X-ray crystallography confirm the stereochemical outcome, critical for downstream functionalization into 3-deoxyisoochracinic acid .

Q. What are the key challenges in optimizing Pd-catalyzed conditions for this synthesis?

Catalyst choice and base selection are critical:

• Pd(OAc)₂ outperforms other Pd sources due to its compatibility with PPh₃, which reduces Pd(II) to active Pd(0).
• NaHCO₃ minimizes side reactions (e.g., hydrolysis) while maintaining reaction efficiency. Substrates with bulky substituents (e.g., gem-dimethyl groups) fail to react due to steric hindrance, limiting the substrate scope .

Q. How does 3-deoxyisoochracinic acid relate biosynthetically to isoochracinic acid and isoochracinol?

A three-step derivatization pathway connects these metabolites:

• Global debenzylation and hydrogenation of the alkylidene phthalan yields 3-deoxyisoochracinic acid.
• CrO₃/AcOH oxidation introduces a benzylic hydroxyl group to form isoochracinic acid.
• BH₃·THF reduction selectively reduces the carboxylic acid to isoochracinol. This sequence highlights the compound's role as a biosynthetic intermediate in Cladosporium fungi .

Q. How do electronic effects of substituents influence reaction yields in the Michael-Heck sequence?

Electron-donating groups (e.g., -OMe) enhance yields (up to 74%), while electron-withdrawing groups (e.g., -CF₃) reduce efficiency (≤50%). This trend correlates with the stability of the Michael adduct intermediate and the Pd-mediated cyclization kinetics. Computational studies suggest that electron-rich substrates stabilize the transition state during the Heck step .

Methodological Considerations

Q. What analytical techniques validate the structure and purity of synthetic 3-deoxyisoochracinic acid?

• ¹H/¹³C NMR confirms regiochemistry and stereochemistry.
• HRMS verifies molecular formula.
• X-ray crystallography resolves absolute configuration for crystalline intermediates.
• HPLC (reverse-phase C18 column) ensures >95% purity post-purification .

Q. Are there contradictions in reported bioactivity data for 3-deoxyisoochracinic acid?

Current literature focuses on B. subtilis inhibition, but no comparative studies exist against Gram-negative bacteria or eukaryotic pathogens. Discrepancies in MIC values may arise from variations in assay conditions (e.g., nutrient media, incubation time) .